tert-Butyl 2-(trifluoromethyl)acrylate
Cat. No. B012000
Key on ui cas rn:
105935-24-8
M. Wt: 196.17 g/mol
InChI Key: RCSSZBOUAGQERK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06610456B2
Procedure details
Oxalyl chloride (87.3 g, 0.68 mol) was added to a solution of 2-(trifluoromethyl)acrylic acid (TFMAA) (15.0 g, 0.11 mol) in methylene chloride (90 mL) in a dropwise manner at room temperature under an nitrogen atmosphere. The solution was heated to reflux for 5 hours, and the solvent and excess reagent were removed on a rotary evaporator. The resulting acid chloride was added to a stirred solution consisting of t-butanol (44 g, 0.59 mmol) and pyridine (33.6 g, 0.42 mol) in methylene chloride at 0° C. over a 10 min period. After stirring overnight at room temperature, the solution was neutralized with diluted aqueous HCl and washed with saturated aqueous sodium bicarbonate. The organic phase was removed, and the aqueous phase was extracted with pentane. The combined organic solvents were reduced to a small volume by distillation and then the residue was chromatographed on a column of silica gel. The product was re-purified by distillation to give 14.0 g of TBTFMA as a colorless liquid (70%).
Identifiers
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REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.[F:7][C:8]([F:15])([F:14])[C:9](=[CH2:13])[C:10]([OH:12])=[O:11].[C:16](O)([CH3:19])([CH3:18])[CH3:17].N1C=CC=CC=1.Cl>C(Cl)Cl>[F:7][C:8]([F:15])([F:14])[C:9](=[CH2:13])[C:10]([O:12][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:11]
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Inputs
Step One
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Name
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|
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Quantity
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87.3 g
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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|
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Quantity
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15 g
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Type
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reactant
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Smiles
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FC(C(C(=O)O)=C)(F)F
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Name
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Quantity
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90 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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44 g
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Type
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reactant
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Smiles
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C(C)(C)(C)O
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|
Name
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|
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Quantity
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33.6 g
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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Smiles
|
C(Cl)Cl
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 5 hours
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Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent and excess reagent were removed on a rotary evaporator
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ADDITION
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Type
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ADDITION
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|
Details
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The resulting acid chloride was added to a stirred solution
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WASH
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Type
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WASH
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|
Details
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washed with saturated aqueous sodium bicarbonate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic phase was removed
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous phase was extracted with pentane
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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The combined organic solvents were reduced to a small volume by distillation
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue was chromatographed on a column of silica gel
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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The product was re-purified by distillation
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
|
FC(C(C(=O)OC(C)(C)C)=C)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
